Cas no 2169261-59-8 (4-benzyloxythiophene-3-carbaldehyde)

• Product Name: 4-benzyloxythiophene-3-carbaldehyde
• CAS No: 2169261-59-8
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD30723482
• CID: 5527656
• Update Time: 2026-03-11

4-benzyloxythiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)thiophene-3-carbaldehyde
• 4-benzyloxythiophene-3-carbaldehyde

• MDL： MFCD30723482
• Inchi： 1S/C12H10O2S/c13-6-11-8-15-9-12(11)14-7-10-4-2-1-3-5-10/h1-6,8-9H,7H2
• InChI Key： XOOZRKYVZKNUOW-UHFFFAOYSA-N
• SMILES： C1SC=C(OCC2=CC=CC=C2)C=1C=O

Additional information on 4-benzyloxythiophene-3-carbaldehyde

Introduction to 4-benzyloxythiophene-3-carbaldehyde (CAS No. 2169261-59-8)

4-benzyloxythiophene-3-carbaldehyde is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2169261-59-8, belongs to the thiophene derivatives, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of both a benzyl ether group and an aldehyde functionality makes this molecule a valuable intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The benzyloxythiophene core structure of 4-benzyloxythiophene-3-carbaldehyde contributes to its stability and reactivity, making it an ideal candidate for further functionalization. In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated efficacy in various biological assays. The aldehyde group at the 3-position of the thiophene ring provides a reactive site for condensation reactions, such as Schiff base formation, which is crucial for the development of coordination complexes with potential catalytic or pharmaceutical applications.

One of the most compelling aspects of 4-benzyloxythiophene-3-carbaldehyde is its utility in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymatic pathways. For instance, studies have shown that derivatives of thiophene aldehydes can interact with specific proteins involved in inflammatory responses, offering promising leads for the development of anti-inflammatory drugs. The benzyl ether moiety enhances solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have further highlighted the potential of 4-benzyloxythiophene-3-carbaldehyde as a scaffold for drug discovery. Molecular docking simulations have identified its binding affinity to several disease-related targets, including enzymes and receptors implicated in cancer and neurodegenerative disorders. These findings underscore the importance of thiophene derivatives in medicinal chemistry and justify further exploration of their pharmacological properties.

The synthesis of 4-benzyloxythiophene-3-carbaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as thiophene-3-carboxaldehyde. The introduction of the benzyl ether group is achieved through nucleophilic substitution or etherification reactions, which are well-documented in organic literature. The high yield and purity obtained from these synthetic routes make CAS No. 2169261-59-8 a reliable starting material for research laboratories.

In addition to its pharmaceutical applications, 4-benzyloxythiophene-3-carbaldehyde has found utility in materials science. Its ability to undergo cross-coupling reactions with various organic substrates has made it a valuable building block for synthesizing conjugated polymers and organic semiconductors. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells, where thiophene-based compounds contribute to improved performance and efficiency.

The growing body of research on thiophene derivatives underscores their significance in modern chemistry. 4-benzyloxythiophene-3-carbaldehyde exemplifies how structural modifications can lead to compounds with diverse functionalities and applications. As synthetic methodologies continue to evolve, new derivatives of this molecule are likely to emerge, offering fresh insights into their biological activities and industrial uses.

Future studies may explore the role of 4-benzyloxythiophene-3-carbaldehyde in developing next-generation therapeutics by investigating its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its mechanism of action. Furthermore, green chemistry approaches could be employed to optimize its synthesis, reducing environmental impact while maintaining high yields.

In conclusion, 4-benzyloxythiophene-3-carbaldehyde (CAS No. 2169261-59-8) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structure and reactivity make it a cornerstone for synthetic chemists seeking to develop innovative solutions to complex challenges. As research progresses, this molecule is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.